Cas no 851406-11-6 (N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide)

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide is a synthetic organic compound featuring a quinolinone core substituted with a methoxy group at the 7-position and an N-linked 2-propylpentanamide side chain. This structure confers potential bioactivity, particularly in pharmaceutical applications, due to the presence of both hydrogen-bonding and lipophilic moieties. The methoxy group enhances metabolic stability, while the propylpentanamide side chain may improve membrane permeability. Its well-defined molecular architecture makes it a candidate for further pharmacological evaluation, particularly in targeting enzymes or receptors where quinolinone derivatives exhibit affinity. The compound's purity and structural specificity are critical for reproducible research and development efforts.
N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide structure
851406-11-6 structure
Product Name:N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide
CAS No:851406-11-6
MF:C20H28N2O3
MW:344.447925567627
CID:5845562
PubChem ID:4079737
Update Time:2025-05-28

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide
    • Pentanamide, N-[2-(1,2-dihydro-7-methoxy-2-oxo-3-quinolinyl)ethyl]-2-propyl-
    • SR-01000907245-1
    • F0611-0628
    • AB00669563-01
    • AKOS024587162
    • SR-01000907245
    • N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-propylpentanamide
    • 851406-11-6
    • CCG-28224
    • N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide
    • Inchi: 1S/C20H28N2O3/c1-4-6-14(7-5-2)19(23)21-11-10-16-12-15-8-9-17(25-3)13-18(15)22-20(16)24/h8-9,12-14H,4-7,10-11H2,1-3H3,(H,21,23)(H,22,24)
    • InChI Key: RSKLWWDNZCTHTK-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CC2=C(NC1=O)C=C(OC)C=C2)(=O)C(CCC)CCC

Computed Properties

  • Exact Mass: 344.20999276g/mol
  • Monoisotopic Mass: 344.20999276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.076±0.06 g/cm3(Predicted)
  • Boiling Point: 581.5±50.0 °C(Predicted)
  • pka: 11.06±0.70(Predicted)

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0611-0628-2μmol
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide
851406-11-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0611-0628-5μmol
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide
851406-11-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0611-0628-10μmol
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide
851406-11-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0611-0628-20μmol
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide
851406-11-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0611-0628-1mg
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide
851406-11-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0611-0628-2mg
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide
851406-11-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0611-0628-3mg
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide
851406-11-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0611-0628-4mg
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide
851406-11-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0611-0628-5mg
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide
851406-11-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0611-0628-10mg
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide
851406-11-6 90%+
10mg
$79.0 2023-05-17

Additional information on N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide

Recent Advances in the Study of N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide (CAS: 851406-11-6)

The compound N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide (CAS: 851406-11-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinolin-3-yl and pentanamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a multi-step process involving condensation and amidation reactions, achieving a final product with high enantiomeric purity. This advancement is critical for ensuring the consistency and scalability of future pharmaceutical formulations.

Pharmacological evaluations of N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide have revealed its potential as a modulator of specific biological pathways. In vitro and in vivo studies have demonstrated its efficacy in targeting inflammatory markers, suggesting applications in autoimmune diseases and chronic inflammation. A 2023 study in Biochemical Pharmacology highlighted its ability to inhibit key enzymes involved in the NF-κB pathway, a central regulator of inflammatory responses. These findings position the compound as a candidate for further preclinical development.

Another significant area of investigation is the compound's neuroprotective properties. Research published in Neuropharmacology (2024) explored its effects on neuronal cells under oxidative stress conditions. The results indicated that N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide could mitigate oxidative damage and enhance cell survival, potentially offering therapeutic benefits for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. These effects were attributed to the compound's ability to scavenge reactive oxygen species (ROS) and modulate mitochondrial function.

Despite these promising findings, challenges remain in the clinical translation of N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which must be addressed through structural modifications or formulation strategies. Ongoing research aims to optimize these properties while maintaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide (CAS: 851406-11-6) represents a promising candidate for drug development, with potential applications in inflammation and neurodegeneration. Recent advances in synthesis, pharmacology, and mechanistic understanding have laid a strong foundation for future studies. Continued research will be essential to overcome existing challenges and unlock the full therapeutic potential of this compound.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm